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Compound of Interest

1-Methyl-5-nitro-1H-indazol-3-
Compound Name:
amine

Cat. No. 82986075

Introduction: The 1H-indazole scaffold is a cornerstone in medicinal chemistry, recognized for
its versatile biological activities.[1] Within this class, 1H-indazole-3-amine derivatives have
emerged as particularly potent agents in oncology. Their rigid bicyclic structure serves as an
excellent pharmacophore, often acting as a "hinge-binding fragment" that effectively interacts
with the ATP-binding pockets of various protein kinases.[2] This unique characteristic has led to
the development of several successful kinase inhibitors, including FDA-approved drugs like
Pazopanib and Entrectinib.[2][3]

This guide provides an in-depth overview of the applications of 1H-indazole-3-amine
derivatives in cancer research, focusing on their roles as kinase inhibitors and inducers of
apoptosis. We will explore the scientific rationale behind their use, provide detailed protocols
for their evaluation, and present a framework for interpreting the resulting data.

General Workflow for Evaluating 1H-Indazole-3-
Amine Derivatives

The preclinical evaluation of a novel 1H-indazole-3-amine derivative typically follows a multi-
stage process. The workflow begins with broad screening to assess anti-proliferative activity
and progresses to more detailed mechanistic studies to elucidate the mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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